2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-cyclohexanone

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-one
• InChI: InChI=1S/C9H12N2O2/c1-6-10-9(13-11-6)7-4-2-3-5-8(7)12/h7H,2-5H2,1H3
• InChI Key: MEMZETDOSXHLHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CCCCC2=O

Description

2-(3-Methyl-[1,2,4]oxadiazol-5-yl)-cyclohexanone is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(1,4-dioxa-spiro[4.5]dec-6-yl)-3-methyl-[1,2,4]oxadiazole (0.67 g, 3.0 mmol), tetrahydrofuran (70 mL), and 3 N hydrochloric acid (35 mL) was stirred at 60° C. for 13 h. The mixture was cooled and extracted with ethyl acetate. The organic layer was successively washed with saturated sodium bicarbonate solution and with brine, dried over sodium sulfate, and evaporated under reduced pressure. The remaining solid was recrystallized from heptane to give the title compound (0.11 g, 20%) as an off-white solid. MS ISP (m/e): 181.1 [(M+H)+]. mp 74-76° C.